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Compound of Interest

Compound Name: Sdz pco 400

Cat. No.: B058500 Get Quote

Important Initial Note: The identifier "Sdz pco 400" does not correspond to a standard chemical

name. Searches for this term yield results for two distinct products: Polypropylene glycol 400

and CAFCO® 400. These substances have vastly different properties and disposal

requirements. Before proceeding, it is critical that you verify the exact identity of your material,

for instance by checking the CAS number on the Safety Data Sheet (SDS) or the

manufacturer's label. Following incorrect disposal procedures can lead to safety hazards and

regulatory violations.

This guide provides disposal information for both potential substances to ensure you have the

necessary information once your material is correctly identified.

Option 1: Polypropylene Glycol 400 (CAS No: 25322-
69-4)
Polypropylene glycol 400 is a polymer generally considered to be non-hazardous and is used

in a variety of industrial and laboratory applications.[1]

Data Presentation: Properties of Polypropylene Glycol
400
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Property Value Source

CAS Number 25322-69-4 [1]

Hazard Classification

Not considered hazardous by

the 2012 OSHA Hazard

Communication Standard.

[1]

Physical State Liquid [2]

Environmental Fate Biodegradable [3]

Primary Disposal Concern

Potential contamination with

hazardous materials during

use.

Experimental Protocols: Disposal of Polypropylene
Glycol 400
The appropriate disposal method for Polypropylene glycol 400 depends on whether it is pure

(unused) or has been contaminated through experimental use.

Protocol 1: Disposal of Pure/Uncontaminated Polypropylene Glycol 400

Assess Quantity:

Small Quantities (Household/Lab Bench Scale): For very small amounts, some local

regulations may permit dilution with a large amount of water followed by disposal down the

drain. However, it is always best to check with your local water treatment authority first.

Large Quantities: Bulk disposal down the drain is not recommended as it can overwhelm

wastewater treatment systems.

Containerize for Disposal: Place the material in a sealed, leak-proof, and clearly labeled

container.

Consult Regulations: Chemical waste generators must consult local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.
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Engage Certified Disposal Service: For larger quantities, contact a licensed chemical waste

disposal company. Recycling is also a viable option as some providers can clean and reuse

the glycol.

Protocol 2: Disposal of Contaminated Polypropylene Glycol 400

Waste Characterization: If the glycol is mixed with other chemicals, especially hazardous

substances or heavy metals, it must be treated as hazardous waste.

Safe Storage: Store the contaminated glycol in sturdy, leak-proof containers with secure lids.

The containers must be clearly labeled as "Hazardous Waste" and list all known

contaminants.

Segregation: Do not mix different types of glycol waste unless you have confirmed your

disposal vendor will accept the mixture.

Professional Disposal: Arrange for pickup and disposal by a certified hazardous waste

management company. This service will provide a manifest for tracking the waste from

generation to its final disposal, ensuring regulatory compliance.

Record Keeping: Maintain detailed records of the amount of glycol disposed, its

contaminants, and the disposal dates and methods.

Mandatory Visualization: Disposal Workflow for
Polypropylene Glycol 400
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Caption: Decision workflow for Polypropylene Glycol 400 disposal.

Option 2: CAFCO® 400
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CAFCO® 400 is a medium-density, wet mix, spray-applied fire resistive material (SFRM) based

on Portland cement. It is used in construction to protect structural steel.

Data Presentation: Properties of CAFCO® 400
Property Value Source

Product Type
Spray-Applied Fire Resistive

Material (SFRM)

Primary Components
Portland Cement, Limestone,

Cellulose, Bentonite

Hazard Classification

Can cause skin irritation and

serious eye damage. May

contain trace amounts of

crystalline silica.

Physical State Solid (powder)

RCRA Status
Not typically designated as

hazardous waste under RCRA.

Experimental Protocols: Disposal of CAFCO® 400
Disposal procedures for CAFCO® 400 apply to unused material or waste generated during

application or removal.

Protocol 1: Disposal of Unused or Cured CAFCO® 400 Waste

Regulatory Confirmation: While not typically classified as hazardous under the Resource

Conservation and Recovery Act (RCRA), always dispose of contents and containers in

accordance with all applicable local, regional, national, and international regulations.

Containment:

Dry Material: Sweep or shovel the material into suitable, labeled disposal containers.

Minimize the generation of dust during this process.
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Wet Material: Treat wet material with an inert absorbent and place it in appropriate

disposal containers.

Personal Protective Equipment (PPE): When handling CAFCO® 400, wear appropriate PPE,

including safety glasses with side shields (or goggles), gloves, and respiratory protection

(e.g., a NIOSH-approved N-95 dust mask) to avoid inhalation of dust and prevent skin and

eye contact.

Final Disposal: The primary disposal method for CAFCO® 400 waste is landfilling. It is

processed along with other construction and demolition debris. Ensure the landfill is

permitted to accept this type of industrial or construction waste.

Mandatory Visualization: Disposal Workflow for
CAFCO® 400
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Caption: Disposal workflow for dry and wet CAFCO® 400 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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